Cas no 49669-74-1 ([S-(E)]-2-amino-4-(2-aminoethoxy)-3-butenoic acid)

• Product Name: [S-(E)]-2-amino-4-(2-aminoethoxy)-3-butenoic acid
• CAS No: 49669-74-1
• MF: C₆H₁₂N₂O₃
• MW: 160.17
• CID: 932596
• PubChem ID: 6436272
• Update Time: 2024-10-29

[S-(E)]-2-amino-4-(2-aminoethoxy)-3-butenoic acid Chemical and Physical Properties

Names and Identifiers

• [S-(E)]-2-amino-4-(2-aminoethoxy)-3-butenoic acid
• (2S,3E)-2-Amino-4-(2-aminoethoxy)-3-butenoic acid
• 001
• ANTIBIOTIC RO 20-4468
• AVG
• Aviglycine
• Nsc234613
• Ro 20-4468
• Ro-4468
• TMP-941
• (S-(E))-2-Amino-4-(2-aminoethoxy)-3-butenoic acid
• HY-119646
• Aminoethoxyvinylglycine
• OW5H814Y1I
• AMINOETHOXYVINYLGLYCINE [MI]
• (S)-trans-2-amino-4-(2-aminoethoxy)-3-butenoic acid
• CS-0077199
• L-trans-2-Amino-4-(2-aminoethoxy)-3-butenoic acid
• CHEBI:206077
• CHEMBL1619821
• NSC-234613
• SCHEMBL2263373
• starbld0008673
• L-2-Amino-4-(2'-aminoethoxy)-trans-3-butenoic acid
• Q27074449
• 49669-74-1
• EINECS 256-423-8
• NSC 234613
• 3-Butenoic acid, 3-amino-4-(2-aminoethoxy)-, (S-(E))-
• DTXSID7043875
• Ro 4468
• 3-Butenoic acid, 2-amino-4-(aminoethoxy)-, (2S,3E)-
• Ro 20-4468/001
• 373355D7-AD17-4291-976E-6E2FC86BA873
• UNII-OW5H814Y1I
• BDBM50280040
• L-2-Amino-4-(2-aminoethoxy)-trans-3-butenoic acid
• Aviglycine [ISO]
• AKOS040746598
• SCHEMBL167462
• GTPL8860
• 3-Butenoic acid, 2-amino-4-(2-aminoethoxy)-, (S-(E))-
• 3-Butenoic acid, 2-amino-4-(2-aminoethoxy)-, (2S,3E)-
• (E,2S)-2-amino-4-(2-aminoethoxy)but-3-enoic acid
• (S,E)-2-amino-4-(2-aminoethoxy)but-3-enoic acid
• DA-77504
• USGUVNUTPWXWBA-JRIXXDKMSA-N

• Inchi： InChI=1S/C6H12N2O3/c7-2-4-11-3-1-5(8)6(9)10/h1,3,5H,2,4,7-8H2,(H,9,10)/b3-1+/t5-/m0/s1
• InChI Key： USGUVNUTPWXWBA-JRIXXDKMSA-N
• SMILES： C(COC=CC(C(=O)O)N)N

Computed Properties

• Exact Mass: 160.08500
• Monoisotopic Mass: 160.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.9
• Topological Polar Surface Area: 98.6Ų

Experimental Properties

• PSA: 98.57000
• LogP: 0.28790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives L-alpha-amino acids